2-(3-Chloro-4-methylanilino)-2-oxoethyl 2-furoate

• Molecular Formula: C14H12ClNO4
• Molecular Weight: 293.7 g/mol
• IUPAC Name: [2-(3-chloro-4-methylanilino)-2-oxoethyl] furan-2-carboxylate
• InChI: InChI=1S/C14H12ClNO4/c1-9-4-5-10(7-11(9)15)16-13(17)8-20-14(18)12-3-2-6-19-12/h2-7H,8H2,1H3,(H,16,17)
• InChI Key: MUESQWOYQXKBDX-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)COC(=O)C2=CC=CO2)Cl

Description

2-(3-Chloro-4-methylanilino)-2-oxoethyl 2-furoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CMAOF and is synthesized through a specific method.

Scientific Research Applications

2-(3-Chloro-4-methylanilino)-2-oxoethyl 2-furoate has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been reported to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-(3-Chloro-4-methylanilino)-2-oxoethyl 2-furoate involves the inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are known to play a crucial role in the inflammatory response, and the inhibition of their production results in the anti-inflammatory and analgesic effects of this compound.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Additionally, it has been reported to reduce the levels of reactive oxygen species (ROS), which are known to play a role in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3-Chloro-4-methylanilino)-2-oxoethyl 2-furoate in lab experiments is its high potency and selectivity towards the COX enzyme. However, a limitation of using this compound is its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of 2-(3-Chloro-4-methylanilino)-2-oxoethyl 2-furoate. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the investigation of its potential applications in the field of agriculture, such as its use as a pesticide or herbicide. Additionally, further studies are needed to investigate its potential toxicity and side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound.

Synthesis Methods

The synthesis method of 2-(3-Chloro-4-methylanilino)-2-oxoethyl 2-furoate involves the reaction of 2-furoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3-chloro-4-methylaniline. The final product is obtained by the reaction of the intermediate with ethyl oxalyl chloride. This synthesis method has been reported to have a yield of up to 70%.